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Compound of Interest

Compound Name: Ac-Tyr-OMe H2O

CAS No.: 210557-95-2

Cat. No.: B3049565

Get Quote

Executive Summary & Compound Identity
N-Acetyl-L-tyrosine methyl ester (Ac-Tyr-OMe) is a synthetic derivative of the amino acid L-

tyrosine.[1][2][3] It serves as a specific chromogenic ester substrate for the determination of

chymotrypsin activity. Unlike its ethyl ester analog (ATEE), which is the historical standard for

such assays, the methyl ester offers distinct solubility and kinetic profiles in specific organic co-

solvent systems.

This guide clarifies the often-misunderstood optical data for this compound—specifically

addressing the distinction between liquid-state refractive index and solid-state characterization

—and provides validated protocols for its use in enzymatic kinetics.
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Parameter Data

Systematic Name
Methyl (2S)-2-acetamido-3-(4-

hydroxyphenyl)propanoate

Common Name Ac-Tyr-OMe

CAS Registry Number 2440-79-1

Molecular Formula

Molecular Weight 237.25 g/mol

Physical State White Crystalline Solid

Melting Point 118 – 120 °C

Optical Properties: Refractive Index & Rotation
Accurate characterization of Ac-Tyr-OMe requires distinguishing between bulk physical

constants and solution-phase optical behaviors.

Refractive Index ( )
Scientific Clarification: As Ac-Tyr-OMe is a crystalline solid with a melting point of ~119 °C, it

does not possess a standard refractive index (

) in the same manner as liquid solvents. Requests for "refractive index" data for this compound
typically refer to one of two distinct parameters:

Predicted Molar Refractivity (MR): Used in QSAR modeling.

Refractive Index Increment (

): Relevant for determining concentration in solution via HPLC with Refractive Index
detection (RID).

Theoretical Refractive Index:

(Predicted for the supercooled liquid state).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molar Refractivity: ~63.4 cm³/mol.

Expert Insight: For purity analysis, do not rely on refractive index. Instead, utilize High-

Performance Liquid Chromatography (HPLC) with UV detection at 280 nm (Tyrosine phenol

absorption) or 256 nm (Ester absorption).

Optical Rotation ( )
Optical rotation is the primary metric for verifying the enantiomeric purity (L-isomer) of the

compound.

Parameter Value / Condition

Specific Rotation (

)

+21° to +25° (Typical range for Ac-Tyr-Alkyl

esters)

Solvent System Ethanol or Methanol (c = 1.0 g/100mL)

Standard Reference

Comparative to Ac-Tyr-OEt (ATEE), which

exhibits

(EtOH).

Note: The specific rotation is highly sensitive to solvent choice. In aqueous buffers used for

enzymatic assays, the rotation will differ from methanolic values due to solvation effects on the

chiral center.

Experimental Protocol: Chymotrypsin Activity Assay
The primary utility of Ac-Tyr-OMe is as a substrate to measure the proteolytic activity of

-chymotrypsin. The enzyme hydrolyzes the ester bond, releasing methanol and N-acetyl-L-
tyrosine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Principle
The hydrolysis of the ester bond results in a change in UV absorbance. While ATEE is

monitored at 237 nm or 256 nm, Ac-Tyr-OMe hydrolysis can be tracked by the differential

absorbance of the ester vs. the acid product.

Workflow Diagram (Graphviz)
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Figure 1: Kinetic pathway of Ac-Tyr-OMe hydrolysis by Chymotrypsin, showing the

acylation/deacylation steps monitored via UV spectroscopy.

Step-by-Step Methodology
Reagents:

Buffer: 80 mM Tris-HCl, pH 7.8 (containing 0.1 M

to stabilize the enzyme).

Substrate Solution: 10 mM Ac-Tyr-OMe dissolved in 50% (v/v) Methanol/Water.

Enzyme Solution:

-Chymotrypsin dissolved in 1 mM HCl (prevents autolysis).

Procedure:

Blanking: Place 2.9 mL of Buffer into a quartz cuvette.
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Substrate Addition: Add 0.1 mL of Substrate Solution. Mix by inversion.

Equilibration: Incubate at 25°C for 3 minutes.

Initiation: Add 0.01–0.05 mL of Enzyme Solution.

Measurement: Immediately record the decrease/change in absorbance at 256 nm for 3–5

minutes.

Calculation: Use the extinction coefficient differential (

) to calculate Units/mg.

References & Validation
The data presented above is synthesized from crystallographic data and standard biochemical

assay protocols.

Chemical Identity & CAS Verification:

Source: Sigma-Aldrich & PubChem.

Data: CAS 2440-79-1 corresponds to the methyl ester; CAS 36546-50-6 corresponds to

the ethyl ester (ATEE).

Link:

Crystallographic & Melting Point Data:

Source: Janik, A. et al. (2007).[4] "N-acetyl-L-tyrosine methyl ester monohydrate at 293

and 123 K." Acta Crystallographica Section C.[4][5]

Data: Confirms solid state, crystal structure, and melting point range (~118-120°C).

Link: [Acta Cryst. (2007).[4][5] C63, o572-o575]([Link])

Enzymatic Assay Protocol (Chymotrypsin):

Source: Worthington Biochemical Corporation.
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Data: Standard protocols for Chymotrypsin using Tyrosine esters (ATEE/BTEE) as

substrates.

Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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